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For Researchers, Scientists, and Drug Development Professionals

In the rapidly advancing field of cellular imaging, the choice of fluorescent probe is paramount
to generating high-quality, reproducible data. Far-red fluorescent probes, in particular, have
gained prominence for their ability to penetrate deeper into tissues with reduced phototoxicity
and background autofluorescence. This guide provides an objective, data-driven comparison of
four popular far-red fluorescent probes: Alexa Fluor 647, ATTO 647N, Janelia Fluor 646
(JF646), and SiR-actin. We present a comprehensive analysis of their performance
characteristics, supported by experimental data and detailed protocols to aid in your research
endeavors.

Quantitative Performance Comparison

The following table summarizes the key photophysical properties of the selected far-red
fluorescent probes. These parameters are crucial for determining the brightness, stability, and
overall performance of a fluorophore in imaging experiments.
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Alexa Fluor Janelia Fluor ] .
Property ATTO 647N SiR-actin
647 646 (JF646)
Excitation Max
~650 ~646 ~646 ~652
(nm)
Emission Max
~668 ~664 ~664 ~674
(nm)
Molar Extinction
Coefficient ~239,000 ~150,000[1] ~152,000[2][3][4] ~100,000[5]
(cm~iM-1)
Fluorogenic
Quantum Yield (~100-fold
~0.33[6] ~0.65[1] ~0.54[2][3][4] ,
(®) increase upon
binding)[7]
Brightness (Ext. )
Variable
Coeff. x QY / ~78.9 ~97.5 ~82.1 _
(Fluorogenic)
1000)
High, ozone High[9][10][11
Photostability High[8] g. gholi10l1 ] Good
resistant[1] [12]
Yes (as
- No (requires No (requires Halo/SNAP-tag
Cell Permeability ) ) ) ) ) Yes[5]
conjugation) conjugation) ligand)[9][10][11]
[12]
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Visualizing Mechanisms and Workflows

To provide a clearer understanding of the application and underlying principles of these probes,

the following diagrams, generated using the DOT language, illustrate key processes.
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https://opus4.kobv.de/opus4-bam/files/29420/Relative+and+absolute+determination+of+fluorescence+quantum+yields+of+transparent+samples_Postprint.pdf
https://www.chem.uci.edu/~dmitryf/manuals/Fundamentals/Quantum%20yield%20determination.pdf
https://spirochrome.com/documents/datasheet_SiR-actin_kit.pdf
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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